
Safety data sheet for (3,3-
Difluorocyclopentyl)methanol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: (3,3-Difluorocyclopentyl)methanol

Cat. No.: B1397808 Get Quote

An In-Depth Technical Guide to the Safe Handling of (3,3-Difluorocyclopentyl)methanol

Disclaimer: As of the compilation of this guide, a publicly accessible, verified Safety Data Sheet

(SDS) for (3,3-Difluorocyclopentyl)methanol (CAS No. 883731-63-3) was not available. The

following information has been synthesized by a Senior Application Scientist, leveraging data

from structurally analogous compounds, established principles of handling fluorinated organic

chemicals, and authoritative chemical safety literature. This guide is intended for use by trained

professionals in research and development and should supplement, not replace, a formal risk

assessment conducted by the user's institution.

Introduction
(3,3-Difluorocyclopentyl)methanol is a fluorinated building block increasingly utilized in

medicinal chemistry and materials science. The introduction of gem-difluoro groups into organic

molecules can significantly alter their conformational preferences, metabolic stability, and

lipophilicity, making them valuable motifs in drug design. While its unique properties are

advantageous, the presence of fluorine and an alcohol functional group necessitates a

nuanced understanding of its reactivity and potential hazards. This guide provides an in-depth

analysis of the compound's anticipated safety profile, handling protocols, and emergency

procedures, grounded in the principles of chemical causality and laboratory best practices.
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Proper identification is the foundation of chemical safety. The properties of (3,3-
Difluorocyclopentyl)methanol are influenced by its gem-difluorinated cyclopentyl ring and the

primary alcohol group.

Property Value / Information Source

Chemical Name
(3,3-

Difluorocyclopentyl)methanol
[1][2]

CAS Number 883731-63-3 [1][2]

Molecular Formula C₆H₁₀F₂O [1]

Molecular Weight 136.14 g/mol [1]

Appearance
Expected to be a liquid or low-

melting solid
Inferred from analogs[3]

Boiling Point

No data available. Expected to

be higher than non-fluorinated

analogs due to increased

polarity.

N/A

Solubility

Expected to be soluble in

common organic solvents

(e.g., DCM, THF, alcohols).

Inferred

Expert Insight: The two fluorine atoms act as strong electron-withdrawing groups, increasing

the acidity of the hydroxyl proton compared to its non-fluorinated counterpart,

cyclopentylmethanol. This enhanced acidity can influence its reactivity with bases and

nucleophiles. Furthermore, gem-difluoro groups can impart metabolic stability by blocking

potential sites of oxidation, a key reason for its use in drug development.[3]

Hazard Identification and Toxicological Profile
While specific toxicological data for (3,3-Difluorocyclopentyl)methanol is lacking, a hazard

profile can be constructed based on analogous structures like (2,2-

Difluorocyclopropyl)methanol and general knowledge of fluorinated alcohols.[3][4]
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Hazard Class Category Hazard Statement
Basis of
Classification

Flammable Liquids Category 3 or 4

H226/H227:

Flammable or

Combustible liquid

and vapor

Based on analogous

short-chain alcohols

and fluorinated

compounds.[4][5]

Skin Irritation Category 2
H315: Causes skin

irritation

Common hazard for

organic solvents and

alcohols.[5][6]

Eye Irritation Category 2A
H319: Causes serious

eye irritation

Common hazard for

organic solvents and

alcohols.[5][6]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

Inhalation of vapors

may irritate the

respiratory tract.[6]

Toxicological Narrative:

Acute Effects: Direct contact is likely to cause irritation to the skin and eyes.[5][6] Inhalation

of vapors may lead to irritation of the respiratory tract. Ingestion is not a primary route of

exposure in a laboratory setting but should be considered toxic, similar to other small-

molecule alcohols.

Chronic Effects: Long-term data is not available. As with any new chemical entity, exposure

should be minimized.

Hazardous Decomposition: Upon combustion or exposure to high temperatures, fluorinated

organic compounds can decompose to release highly toxic and corrosive fumes, including

hydrogen fluoride (HF).[4] This is a critical consideration for fire safety.

Exposure Controls and Personal Protection
A multi-layered approach involving engineering controls, administrative controls, and personal

protective equipment (PPE) is essential for minimizing exposure.
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Engineering Controls:

Fume Hood: All manipulations of (3,3-Difluorocyclopentyl)methanol, including weighing,

transferring, and use in reactions, must be performed inside a certified chemical fume hood

to prevent inhalation of vapors.[7]

Ventilation: The laboratory should be well-ventilated to ensure low background levels of

airborne contaminants.[4]

Safety Equipment: A safety shower and eyewash station must be readily accessible.[4]

Personal Protective Equipment (PPE) Protocol:

Protection Type Specification Rationale and Field Insight

Eye Protection

Chemical splash goggles

conforming to ANSI Z87.1 or

EN 166.

Protects against splashes. A

face shield should be worn in

addition to goggles when there

is a significant risk of splashing

or spattering.[7]

Hand Protection Nitrile or neoprene gloves.

The choice of glove material

should be validated against the

specific solvent used. Double-

gloving is recommended for

neat transfers. Always inspect

gloves for tears or pinholes

before use and wash hands

thoroughly after removal.[7]

Skin and Body

Flame-resistant laboratory

coat, long pants, and closed-

toe shoes.

Provides a primary barrier

against skin contact and

protects from small splashes.

Do not wear shorts or sandals

in the laboratory.
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Safe handling and storage are paramount to preventing accidents and maintaining compound

integrity.

General Handling Workflow
The following diagram outlines the standard workflow for safely handling this chemical in a

research setting.
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Preparation

Execution (in Fume Hood)

Post-Procedure

Conduct Risk Assessment

Review SDS / Technical Guide

Don Appropriate PPE

Prepare Equipment & Reagents

Proceed to Hood

Transfer/Weigh Compound

Perform Reaction/Procedure

Quench/Work-up Reaction

Segregate & Label Waste

Clean Glassware & Area

Doff PPE & Wash Hands
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Caption: Standard Laboratory Workflow for (3,3-Difluorocyclopentyl)methanol.
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Storage Protocol
Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[7] A

refrigerator designated for chemical storage is appropriate.[4]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[7]

[8] The slightly acidic nature of the alcohol could lead to vigorous reactions with strong

bases.

Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.[4]

[9] Use explosion-proof electrical equipment in storage areas.[4]

Waste Disposal Protocol
All waste must be handled as hazardous.

Segregation: Collect all waste containing (3,3-Difluorocyclopentyl)methanol in a

dedicated, properly labeled, and sealed container for halogenated organic waste.[7] Do not

mix with non-halogenated or incompatible waste streams.[5][7]

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name, and associated hazards (e.g., Flammable, Irritant).

Disposal: Arrange for disposal through a licensed waste disposal company, following all

local, state, and federal regulations.[4][5]

Emergency Procedures
Rapid and correct response to an emergency can significantly mitigate harm.

First-Aid Measures
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Exposure Route Action

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[4][6]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with copious

amounts of water for at least 15 minutes. Seek

medical attention if irritation persists.[4][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[5][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]
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Spill Occurs

Large Spill (>100 mL)
or in public area?

Small Spill Protocol

No

Large Spill Protocol

Yes

Alert nearby personnel
Restrict access to area

Cover with inert absorbent
(vermiculite, sand)

Collect into sealed container
for halogenated waste

Decontaminate area
with soap and water

Evacuate immediate area
Alert others

Call Institutional
Emergency Response / EHS

Isolate area
Close doors, prevent re-entry

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.

Fire-Fighting Measures
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Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon dioxide

(CO₂).[4][5] A water spray can be used to cool fire-exposed containers.

Specific Hazards: The liquid is flammable/combustible. Vapors may form explosive mixtures

with air.[10] Upon combustion, it may produce hazardous decomposition products including

carbon oxides and hydrogen fluoride (HF).[4]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes.

[5][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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